Cas no 2097955-45-6 (1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine)

• Product Name: 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine
• CAS No: 2097955-45-6
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 4771663
• Update Time: 2025-05-19

1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-2-(methoxymethyl)pyrrolidine
• 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine

• Inchi： 1S/C8H16N4O/c1-13-7-8-3-2-5-12(8)6-4-10-11-9/h8H,2-7H2,1H3
• InChI Key： SGKLCBAYCIXJAH-UHFFFAOYSA-N
• SMILES： O(C)CC1CCCN1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 184.13241115 g/mol
• Monoisotopic Mass: 184.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.8
• Molecular Weight: 184.24

Additional information on 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine

Introduction to 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine (CAS No. 2097955-45-6) and Its Emerging Applications in Chemical Biology

1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine, identified by the chemical abstracts service number 2097955-45-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their versatility in pharmaceutical and biochemical applications. The presence of both an azido group and a methoxymethyl (methylol) functionality makes this molecule a valuable intermediate in the synthesis of more complex bioactive molecules.

The azidoethyl moiety, specifically, is a versatile handle for further chemical modifications, including click chemistry reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in the development of probes, drugs, and materials due to its high efficiency and selectivity. The methoxymethyl group, on the other hand, provides a reactive site for further functionalization via nucleophilic addition reactions, enabling the construction of diverse molecular architectures. Together, these features make 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine a promising building block for drug discovery and biomolecular engineering.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The compound 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine is no exception and has been explored in several cutting-edge research projects aimed at addressing unmet medical needs.

One of the most compelling areas of research involving 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine is its application in the synthesis of targeted therapeutics. The azido group serves as an ideal site for conjugation with biomolecules such as antibodies or peptides, enabling the development of antibody-drug conjugates (ADCs) with enhanced specificity and efficacy. ADCs have revolutionized the treatment of various cancers by delivering cytotoxic agents directly to tumor cells while minimizing side effects on healthy tissues. The incorporation of 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine into these conjugates has shown promise in preclinical studies, demonstrating improved pharmacokinetic profiles and tumor accumulation.

Furthermore, the methoxymethyl group on this compound allows for further derivatization into more complex functional molecules. For instance, researchers have utilized this moiety to introduce hydroxyl groups that can be further oxidized into aldehydes or carboxylic acids. These functionalities are crucial for linking the compound to other biomolecules or for modifying its solubility and bioavailability. Such modifications are essential for optimizing drug candidates for clinical translation.

The compound's potential extends beyond therapeutics into the realm of diagnostic imaging. Azido-functionalized probes have been widely used in positron emission tomography (PET) imaging due to their ability to undergo facile radiolabeling with positron-emitting isotopes such as fluorine-18 or nitrogen-13. By leveraging the click chemistry reaction between azides and alkynes, researchers can incorporate these probes into targeted diagnostics, enabling high-resolution imaging of disease markers with unprecedented precision.

Recent advances in biocatalysis have also highlighted the utility of 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine as a substrate for enzyme-mediated reactions. The pyrrolidine core provides a scaffold that can be selectively modified by various enzymes, allowing for the synthesis of enantiomerically pure compounds that are critical for many biological processes. This approach has opened new avenues for asymmetric synthesis, which is essential for producing chiral drugs with improved pharmacological properties.

The synthetic versatility of this compound has also been exploited in materials science. Researchers have demonstrated its use in generating polymers with tailored properties by incorporating it into macromolecular chains via controlled polymerization techniques. These polymers exhibit unique characteristics such as biodegradability, biocompatibility, and stimuli-responsive behavior, making them suitable for applications ranging from drug delivery systems to smart materials.

In conclusion, 1-(2-Azidoethyl)-2-(methoxymethyl)pyrrolidine (CAS No. 2097955-45-6) represents a fascinating example of how structural innovation can drive advancements across multiple disciplines within chemical biology. Its unique combination of functional groups enables diverse applications in drug discovery, diagnostics, materials science, and biocatalysis. As research continues to uncover new ways to exploit its potential, this compound is poised to play an increasingly important role in shaping the future of biomedical science.